Cas no 1805219-69-5 (3-Bromomethyl-2-cyano-5-methylbenzoic acid)

• Product Name: 3-Bromomethyl-2-cyano-5-methylbenzoic acid
• CAS No: 1805219-69-5
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5005698
• Update Time: 2025-08-05

3-Bromomethyl-2-cyano-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-2-cyano-5-methylbenzoic acid

• Inchi： 1S/C10H8BrNO2/c1-6-2-7(4-11)9(5-12)8(3-6)10(13)14/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： WNTJXGRFCRAACX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)C=C(C(=O)O)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromomethyl-2-cyano-5-methylbenzoic acid

Comprehensive Overview of 3-Bromomethyl-2-cyano-5-methylbenzoic acid (CAS No. 1805219-69-5)

3-Bromomethyl-2-cyano-5-methylbenzoic acid (CAS No. 1805219-69-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a cyano group, and a carboxylic acid moiety, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s CAS number 1805219-69-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With the growing demand for high-purity chemical intermediates, 3-Bromomethyl-2-cyano-5-methylbenzoic acid has gained attention for its role in developing innovative therapeutics and sustainable agrochemicals. Its synthesis and applications align with current trends in green chemistry and precision medicine, addressing key challenges in modern science.

One of the most searched topics related to this compound is its synthetic pathway. Researchers often explore efficient bromination techniques and cyano-group incorporation methods to optimize yields. Additionally, the compound’s solubility and stability under various conditions are frequently discussed in academic forums, reflecting its practical relevance in laboratory settings.

From an industrial perspective, 3-Bromomethyl-2-cyano-5-methylbenzoic acid is valued for its compatibility with cross-coupling reactions, a cornerstone of modern organic synthesis. This property makes it a preferred choice for constructing complex heterocycles and biologically active molecules. Companies specializing in custom synthesis often highlight this compound in their portfolios, catering to the needs of pharmaceutical innovators and material scientists.

Environmental and safety considerations are also paramount. While the compound is not classified as hazardous under standard regulations, its handling requires adherence to good laboratory practices (GLP). This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched by professionals seeking eco-friendly alternatives.

In summary, 3-Bromomethyl-2-cyano-5-methylbenzoic acid (CAS No. 1805219-69-5) represents a critical building block in contemporary chemistry. Its multifaceted applications, combined with its alignment with cutting-edge research trends, ensure its continued relevance in both academic and industrial spheres. As the scientific community advances toward next-generation solutions, this compound is poised to play a pivotal role in shaping future innovations.